2,4-Dinitrosonaphthalene-1,3-diol
Overview
Description
2,4-Dinitrosonaphthalene-1,3-diol (DNND) is a yellow crystalline compound that is used in scientific research for various purposes. It is a derivative of naphthalene and is commonly referred to as "DNN" or "DNP". DNND is a highly reactive compound that is used in the synthesis of other chemicals and as a reagent in laboratory experiments.
Mechanism of Action
The mechanism of action of 2,4-Dinitrosonaphthalene-1,3-diol is not well understood. However, it is thought to react with amino acids and proteins through a nucleophilic substitution reaction. 2,4-Dinitrosonaphthalene-1,3-diol reacts with the amino group of lysine residues in proteins, forming a stable adduct. This reaction results in the formation of a yellow color, which can be detected by spectroscopy.
Biochemical and Physiological Effects:
2,4-Dinitrosonaphthalene-1,3-diol is not known to have any significant biochemical or physiological effects on living organisms. However, it is a highly reactive compound that can react with amino acids and proteins. Therefore, it should be handled with care in laboratory experiments.
Advantages and Limitations for Lab Experiments
2,4-Dinitrosonaphthalene-1,3-diol is a highly reactive compound that is used in laboratory experiments for various purposes. Its advantages include its ability to react with amino acids and proteins, its fluorescent properties, and its stability. However, its limitations include its potential to react with other compounds in the experimental system, its toxicity, and its potential to cause false positives.
Future Directions
There are many possible future directions for research involving 2,4-Dinitrosonaphthalene-1,3-diol. One possible direction is the development of new methods for the synthesis of 2,4-Dinitrosonaphthalene-1,3-diol and its derivatives. Another possible direction is the use of 2,4-Dinitrosonaphthalene-1,3-diol as a fluorescent probe to study the structure and dynamics of proteins. Additionally, 2,4-Dinitrosonaphthalene-1,3-diol could be used in the development of new diagnostic tools for the detection of diseases. Finally, 2,4-Dinitrosonaphthalene-1,3-diol could be used in the development of new drugs for the treatment of various diseases.
Scientific Research Applications
2,4-Dinitrosonaphthalene-1,3-diol is used in scientific research for various purposes. It is commonly used as a reagent in the synthesis of other chemicals. 2,4-Dinitrosonaphthalene-1,3-diol is also used as a fluorescent probe to detect the presence of amino acids, peptides, and proteins. It is also used as a spectroscopic probe to study the structure and dynamics of proteins.
properties
IUPAC Name |
2,4-bis(hydroxyimino)naphthalene-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4/c13-9-6-4-2-1-3-5(6)7(11-15)10(14)8(9)12-16/h1-4,15-16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVUCGHFNVJEZDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO)C(=O)C(=NO)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dinitrosonaphthalene-1,3-diol | |
CAS RN |
30436-87-4 |
Source
|
| Record name | 1,3-Naphthalenediol, 2,4-dinitroso- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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